N-([2,3'-bipyridin]-5-ylmethyl)-5-chloro-2-methoxybenzamide

• IUPAC Name: 5-chloro-2-methoxy-N-[(6-pyridin-3-ylpyridin-3-yl)methyl]benzamide
• InChI: InChI=1S/C19H16ClN3O2/c1-25-18-7-5-15(20)9-16(18)19(24)23-11-13-4-6-17(22-10-13)14-3-2-8-21-12-14/h2-10,12H,11H2,1H3,(H,23,24)
• InChI Key: HHYVRODSRLRYKZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NCC2=CN=C(C=C2)C3=CN=CC=C3
• Molecular Formula: C19H16ClN3O2
• Molecular Weight: 353.8 g/mol
• CAS No.: 2034448-70-7

Description

N-([2,3'-bipyridin]-5-ylmethyl)-5-chloro-2-methoxybenzamide is a useful research compound. Its molecular formula is C19H16ClN3O2 and its molecular weight is 353.81. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Screening

Compounds structurally related to benzamides, including those with methoxy groups, have been synthesized and evaluated for their antimicrobial and antifungal activities. For instance, a series of N-(5-(2-(5-(arylidene)-4-oxo-3-phenylthiazolidin-2-ylidene)hydrazinecarbonyl)-4-methylthiazol-2-yl)-4-methoxybenzamides were synthesized and screened for their in vitro antibacterial activity against various Gram-positive and Gram-negative bacteria, as well as their inhibitory action against fungi (Desai et al., 2013). This suggests that derivatives of methoxybenzamides could have potential applications in developing new antimicrobial agents.

Anticancer Activity

The study of benzamide derivatives, including methoxybenzamide compounds, extends into anticancer research. These compounds often target specific cellular pathways or proteins involved in cancer cell proliferation. For example, N-heterocyclic carbene gold(I) complexes with methoxyphenyl groups have been investigated for their antiproliferative, anticancer, and antibacterial properties, showcasing the importance of understanding their reaction behavior in aqueous media for further development as medicinal agents (Goetzfried et al., 2020).

Pharmacological Properties

Benzamide derivatives, including those with methoxy groups, have been explored for their pharmacological properties, such as their role as serotonin receptor agonists which can influence gastrointestinal motility. This research points towards the potential for these compounds to be developed into prokinetic agents with reduced side effects (Sonda et al., 2004).

Chemical Synthesis Methodologies

Compounds with methoxybenzamide functionalities are also of interest in the field of chemical synthesis, where they serve as key intermediates or targets in the synthesis of complex molecules. For example, the chemodivergent and redox-neutral annulations between N-methoxybenzamides and sulfoxonium ylides via Rh(III)-catalyzed C-H activation highlight the versatility of these compounds in synthetic chemistry, providing pathways to a variety of structurally complex and functionally diverse molecules (Xu et al., 2018).